Cas no 122076-80-6 ((-)-N-1-(R)-Ethoxycarbonxyl-3-phenylpropyl)-D-alanine)
(-)-N-1-(R)-Ethoxycarbonxyl-3-phenylpropyl)-D-alanine Chemical and Physical Properties
Names and Identifiers
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- (-)-N-(1-R-ETHOXYCARBONXYL-3-PHENYLPROPYL)-R-ALANINE
- (2R)-2-[[(2R)-1-ethoxy-1-oxo-4-phenylbutan-2-yl]amino]propanoic acid
- (-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl)-D-alanine
- (αR)-α-[[(1R)-1-Carboxyethyl]aMino]benzenebutanoic Acid Monoethyl Ester
- (-)-N-1-(R)-Ethoxycarbonxyl-3-phenylpropyl)-D-alanine
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- Inchi: 1S/C15H21NO4/c1-3-20-15(19)13(16-11(2)14(17)18)10-9-12-7-5-4-6-8-12/h4-8,11,13,16H,3,9-10H2,1-2H3,(H,17,18)/t11-,13-/m1/s1
- InChI Key: CEIWXEQZZZHLDM-DGCLKSJQSA-N
- SMILES: c1c(CC[C@H](C(OCC)=O)N[C@H](C)C(=O)O)cccc1
Experimental Properties
- Melting Point: 132-134?C
(-)-N-1-(R)-Ethoxycarbonxyl-3-phenylpropyl)-D-alanine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E891580-2mg |
(-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl)-D-alanine |
122076-80-6 | 2mg |
$167.00 | 2023-05-18 | ||
| TRC | E891580-5mg |
(-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl)-D-alanine |
122076-80-6 | 5mg |
$230.00 | 2023-05-18 | ||
| TRC | E891580-10mg |
(-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl)-D-alanine |
122076-80-6 | 10mg |
$431.00 | 2023-05-18 | ||
| TRC | E891580-25mg |
(-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl)-D-alanine |
122076-80-6 | 25mg |
$ 1062.00 | 2023-09-07 | ||
| TRC | E891580-50mg |
(-)-N-[1-(R)-Ethoxycarbonxyl-3-phenylpropyl)-D-alanine |
122076-80-6 | 50mg |
$1700.00 | 2023-05-18 |
(-)-N-1-(R)-Ethoxycarbonxyl-3-phenylpropyl)-D-alanine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on (-)-N-1-(R)-Ethoxycarbonxyl-3-phenylpropyl)-D-alanine
Recent Advances in the Study of (-)-N-1-(R)-Ethoxycarbonyl-3-phenylpropyl)-D-alanine (CAS: 122076-80-6)
The compound (-)-N-1-(R)-Ethoxycarbonyl-3-phenylpropyl)-D-alanine (CAS: 122076-80-6) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and biological activities, providing valuable insights for future research and clinical applications.
One of the key areas of investigation has been the role of this compound in enzyme inhibition, particularly in the context of angiotensin-converting enzyme (ACE) inhibitors. Researchers have demonstrated that (-)-N-1-(R)-Ethoxycarbonyl-3-phenylpropyl)-D-alanine exhibits high affinity and specificity for ACE, making it a promising candidate for the development of novel antihypertensive drugs. Structural analyses using X-ray crystallography and NMR spectroscopy have revealed detailed interactions between the compound and the enzyme's active site, offering a foundation for rational drug design.
In addition to its enzymatic applications, recent studies have explored the compound's potential in peptide synthesis and modification. Its unique stereochemistry and functional groups make it a versatile building block for the synthesis of complex peptides with enhanced stability and bioactivity. Advances in solid-phase peptide synthesis (SPPS) have enabled the efficient incorporation of (-)-N-1-(R)-Ethoxycarbonyl-3-phenylpropyl)-D-alanine into peptide sequences, opening new avenues for the development of peptide-based therapeutics.
Pharmacokinetic and pharmacodynamic studies have also been conducted to evaluate the compound's bioavailability, metabolism, and toxicity profiles. Preliminary results indicate favorable pharmacokinetic properties, with good oral absorption and minimal off-target effects. These findings support further preclinical and clinical investigations to assess its therapeutic potential in various disease models.
Looking ahead, researchers are focusing on optimizing the synthetic routes for (-)-N-1-(R)-Ethoxycarbonyl-3-phenylpropyl)-D-alanine to improve yield and scalability. Green chemistry approaches, such as catalytic asymmetric synthesis, are being explored to reduce environmental impact and enhance efficiency. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into practical applications.
In conclusion, the latest research on (-)-N-1-(R)-Ethoxycarbonyl-3-phenylpropyl)-D-alanine (CAS: 122076-80-6) highlights its multifaceted potential in drug discovery and peptide engineering. Continued interdisciplinary research will be essential to fully unlock its therapeutic benefits and address existing challenges in synthesis and delivery.
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